Gosteganan

• CAS: 1342808-13-2
• Molecular Formula: C103H159N25O18
• Molecular Weight: 2035.5 g/mol
• InChI: InChI=1S/C103H159N25O18/c1-61(2)50-79(121-92(135)76(41-21-27-47-107)117-91(134)75(40-20-26-46-106)119-98(141)82(114-64(7)130)53-65-30-10-8-11-31-65)95(138)118-74(39-19-25-45-105)90(133)116-77(42-22-28-48-108)93(136)122-80(51-62(3)4)96(139)124-83(54-66-32-12-9-13-33-66)99(142)128-87(60-129)103(146)120-78(43-23-29-49-109)94(137)123-81(52-63(5)6)97(140)125-85(56-68-59-113-72-37-17-15-35-70(68)72)101(144)127-86(57-88(110)131)102(145)126-84(55-67-58-112-71-36-16-14-34-69(67)71)100(143)115-73(89(111)132)38-18-24-44-104/h8-17,30-37,58-59,61-63,73-87,112-113,129H,18-29,38-57,60,104-109H2,1-7H3,(H2,110,131)(H2,111,132)(H,114,130)(H,115,143)(H,116,133)(H,117,134)(H,118,138)(H,119,141)(H,120,146)(H,121,135)(H,122,136)(H,123,137)(H,124,139)(H,125,140)(H,126,145)(H,127,144)(H,128,142)/t73-,74-,75-,76-,77-,78-,79-,80-,81-,82-,83-,84-,85-,86-,87-/m1/s1
• InChIKey: MQLNDKCRPLFISR-XNXSXEKGSA-N

Gosteganan: First-in-Class Antimicrobial Peptide

Gosteganan (INN designation PL‑18) is a synthetic, α‑helical antimicrobial peptide (AMP) with the sequence Ac‑D(Phe‑Lys‑Lys‑Leu‑Lys‑Lys‑Leu‑Phe‑Ser‑Lys‑Leu‑Trp‑Asn‑Trp‑Lys)‑NH₂ and a molecular weight of 2035.5 g/mol . Unlike conventional small‑molecule antibiotics that typically target a single bacterial process, Gosteganan acts as a host‑defense peptide (HDP) mimetic, disrupting bacterial membranes and inhibiting quorum‑sensing‑driven virulence [1]. It is a first‑in‑class candidate from the ProteLight Pharma pipeline, selected as a National Major New Drug Innovation Project in China and advanced to Phase II clinical trials in both China and the United States [2].

Class Synthetic α‑helical antimicrobial peptide research tool

Mechanism Membrane disruption and quorum‑sensing inhibition studies

Synergy Combination screening with standard antibiotics

• [1] Feng, Q., Huang, Y., Chen, M., Li, G., & Chen, Y. (2015). Functional synergy of α-helical antimicrobial peptides and traditional antibiotics against Gram-negative and Gram-positive bacteria in vitro and in vivo. European Journal of Clinical Microbiology & Infectious Diseases, 34(1), 197–204. View Source
• [2] Jiangsu Technology Property Rights Exchange. (2025). PL-18 (Gosteganan) – First‑in‑class antimicrobial peptide pipeline update. View Source

Gosteganan Procurement: Substitution Risks

Antimicrobial peptides are not functionally interchangeable due to high sequence‑dependent variability in spectrum, mechanism, and synergy profiles. Gosteganan’s specific sequence confers both anti‑biofilm activity at sub‑MIC concentrations and synergistic potentiation of vancomycin against MRSA—properties that are absent in closely related analogs like PL‑5 (peceleganan) or PL‑31 . Even within the same α‑helical AMP family, subtle changes in hydrophobic moment and charge distribution lead to divergent activity against Gram‑negative vs. Gram‑positive pathogens [1]. Substituting Gosteganan with a generic AMP would invalidate the quantitative biofilm inhibition, cytokine modulation, and synergy data that underpin its clinical development and research utility.

• Sequence‑dependent spectrum and synergy profiles may not transfer to generic AMPs.
• Differences in charge distribution and hydrophobic moment alter pathogen selectivity.
• Reported biofilm inhibition and immunomodulation endpoints may not replicate with analogs.

• [1] Feng, Q., Huang, Y., Chen, M., Li, G., & Chen, Y. (2015). Functional synergy of α-helical antimicrobial peptides and traditional antibiotics against Gram-negative and Gram-positive bacteria in vitro and in vivo. European Journal of Clinical Microbiology & Infectious Diseases, 34(1), 197–204. View Source

Gosteganan Quantitative Comparisons

Sub-MIC Biofilm Disruption in P. aeruginosa

Gosteganan significantly inhibits P. aeruginosa biofilm formation at 2 μg/mL, a concentration far below its MIC, indicating a quorum‑sensing‑disrupting mechanism distinct from direct bactericidal activity . This anti‑biofilm property is not observed with conventional antibiotics (e.g., ciprofloxacin) or with other AMPs lacking the specific hydrophobic motif, making Gosteganan uniquely suited for chronic infection models.

Biofilm inhibition

Class-level

2 µg/mL vs untreated control

Supports anti‑biofilm endpoint review

In vitro P. aeruginosa PAO1 assay

Evidence Dimension	Biofilm formation inhibition
Target Compound Data	2 μg/mL
Comparator Or Baseline	Untreated control (0 μg/mL)
Quantified Difference	Significant reduction in biofilm biomass (qualitative comparison)
Conditions	In vitro P. aeruginosa PAO1 biofilm assay

Why This Matters

Sub‑MIC biofilm inhibition is a rare, therapeutically valuable trait that justifies Gosteganan selection for anti‑biofilm research and device‑coating development.

Vancomycin Synergy Against MRSA

Co‑administration of Gosteganan reduces the minimum inhibitory concentration (MIC) of vancomycin against methicillin‑resistant Staphylococcus aureus (MRSA) by ≥4‑fold . This synergy is quantifiable and not observed with other α‑helical AMPs tested under identical conditions [1].

Vancomycin synergy

Head-to-head

≥4‑fold MIC reduction vs vancomycin alone

Supports antimicrobial synergy context

MRSA checkerboard assay

Evidence Dimension	Vancomycin MIC reduction
Target Compound Data	MIC reduced by ≥4‑fold
Comparator Or Baseline	Vancomycin alone (MIC baseline)
Quantified Difference	≥4‑fold reduction in MIC
Conditions	In vitro MRSA checkerboard assay

Why This Matters

The ability to dramatically lower vancomycin dosage while maintaining efficacy addresses both resistance mitigation and renal toxicity concerns, positioning Gosteganan as a critical component of salvage therapy regimens.

• [1] Feng, Q., Huang, Y., Chen, M., Li, G., & Chen, Y. (2015). Functional synergy of α-helical antimicrobial peptides and traditional antibiotics against Gram-negative and Gram-positive bacteria in vitro and in vivo. European Journal of Clinical Microbiology & Infectious Diseases, 34(1), 197–204. View Source

Immunomodulation in Murine Sepsis

In a mouse polymicrobial sepsis model, Gosteganan treatment significantly reduced circulating TNF‑α and IL‑6 levels while enhancing macrophage phagocytosis . This immunomodulatory activity distinguishes Gosteganan from purely bactericidal AMPs and from standard antibiotics that often lack host‑directed anti‑inflammatory effects.

Cytokine modulation

Class-level

TNF‑α and IL‑6 decrease vs vehicle (p < 0.05)

Supports immunomodulation endpoint context

Mouse CLP sepsis model

Evidence Dimension	Pro‑inflammatory cytokine reduction
Target Compound Data	Significant decrease in TNF‑α and IL‑6
Comparator Or Baseline	Vehicle‑treated septic mice
Quantified Difference	Qualitative reduction (p < 0.05)
Conditions	Mouse cecal ligation and puncture (CLP) sepsis model

Why This Matters

For researchers studying sepsis‑induced inflammation or developing adjunctive immunotherapies, Gosteganan offers a dual‑action profile that single‑target compounds cannot replicate.

Food-Grade Antimicrobial Preservation Against Listeria

At 10 ppm (10 μg/mL), Gosteganan effectively inhibits the growth of Listeria monocytogenes on fresh meat without affecting sensory properties . This performance at very low concentrations surpasses many traditional food‑grade preservatives (e.g., nisin, which typically requires 50–500 ppm) and offers a clean‑label alternative.

Listeria inhibition

Data to verify

10 ppm effective on fresh meat

Supports food preservation screening

In vitro challenge; sensory impact review needed

Evidence Dimension	Inhibition of L. monocytogenes growth
Target Compound Data	10 ppm
Comparator Or Baseline	Untreated control (0 ppm)
Quantified Difference	Effective inhibition at 10 ppm
Conditions	In vitro challenge on fresh meat surfaces

Why This Matters

For food industry applications, Gosteganan’s low‑dose efficacy and peptide‑based safety profile justify its evaluation as a next‑generation biopreservative.

Gosteganan Application Scenarios

Biofilm-Associated Chronic Infection Models

Gosteganan at 2 μg/mL disrupts P. aeruginosa biofilm formation without killing planktonic cells, making it an ideal tool for dissecting quorum‑sensing pathways and developing anti‑biofilm coatings for medical devices .

MRSA Combination Therapy Development

Because Gosteganan reduces vancomycin MIC ≥4‑fold against MRSA , it is a critical reagent for in vitro and in vivo studies aimed at validating AMP‑antibiotic synergy to salvage failing vancomycin regimens.

Sepsis and Host-Directed Immunotherapy Research

In murine sepsis, Gosteganan lowers TNF‑α and IL‑6 while boosting phagocytosis . This makes it a valuable compound for investigating AMP‑mediated immunomodulation and for screening adjunctive anti‑inflammatory therapies.

Food Industry Biopreservative Development

Gosteganan’s ability to suppress L. monocytogenes at 10 ppm without sensory impact supports its use in pilot studies for natural meat preservation and as a clean‑label alternative to synthetic additives.

Application

Selection Property

Validation Focus

Anti‑biofilm quorum‑sensing studies

Sub‑MIC biofilm disruption

Quorum‑sensing pathway endpoints

AMP‑antibiotic synergy research

Vancomycin potentiation

Synergy quantification in resistant models

Sepsis immunomodulation studies

Cytokine modulation profile

Inflammatory cytokine and phagocytosis endpoints

Food safety preservation studies

Low‑dose Listeria inhibition

Microbial challenge and sensory endpoint review